3-DOXYL-5ALPHA-CHOLESTANE, FREE RADICAL
3-DOXYL-5ALPHA-CHOLESTANE, FREE RADICAL
Brand Name:
Vulcanchem
CAS No.:
18353-76-9
VCID:
VC0097843
InChI:
InChI=1S/C31H54NO2/c1-21(2)9-8-10-22(3)25-13-14-26-24-12-11-23-19-31(32(33)28(4,5)20-34-31)18-17-29(23,6)27(24)15-16-30(25,26)7/h21-27H,8-20H2,1-7H3/t22-,23+,24?,25-,26?,27?,29+,30-,31?/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC5(C4)N(C(CO5)(C)C)[O])C)C
Molecular Formula:
C31H54NO2 *
Molecular Weight:
472.8 g/mol
3-DOXYL-5ALPHA-CHOLESTANE, FREE RADICAL
CAS No.: 18353-76-9
Main Products
VCID: VC0097843
Molecular Formula: C31H54NO2 *
Molecular Weight: 472.8 g/mol
| CAS No. | 18353-76-9 |
|---|---|
| Product Name | 3-DOXYL-5ALPHA-CHOLESTANE, FREE RADICAL |
| Molecular Formula | C31H54NO2 * |
| Molecular Weight | 472.8 g/mol |
| Standard InChI | InChI=1S/C31H54NO2/c1-21(2)9-8-10-22(3)25-13-14-26-24-12-11-23-19-31(32(33)28(4,5)20-34-31)18-17-29(23,6)27(24)15-16-30(25,26)7/h21-27H,8-20H2,1-7H3/t22-,23+,24?,25-,26?,27?,29+,30-,31?/m1/s1 |
| Standard InChIKey | ODDFHESUNMAHDN-MIAPIHAXSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CCC2[C@@]1(CCC3C2CC[C@@H]4[C@@]3(CCC5(C4)N(C(CO5)(C)C)[O])C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC5(C4)N(C(CO5)(C)C)[O])C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC5(C4)N(C(CO5)(C)C)[O])C)C |
| Synonyms | 3-doxyl-5-alpha-cholestane 3-doxylcholestane 3-doxylcholestane, (5beta)-isomer 3-spiro(2'-(N-oxyl-4,4'-dimethyloxazolidine))cholestane 4,4'-dimethylspiro(5-cholestane-3,2'-oxazolidin)-3'-oxyl IK-1 cpd |
| PubChem Compound | 161248 |
| Last Modified | Nov 11 2021 |
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